2-(4-chlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(4-chlorophenyl)ethylidene]amino] 2-(3-methylphenoxy)acetate
• InChI: InChI=1S/C17H17ClN2O3/c1-12-3-2-4-15(9-12)22-11-17(21)23-20-16(19)10-13-5-7-14(18)8-6-13/h2-9H,10-11H2,1H3,(H2,19,20)
• InChI Key: XJBFXZHSQFDVTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)ON=C(CC2=CC=C(C=C2)Cl)N
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)O/N=C(/CC2=CC=C(C=C2)Cl)\N
• Molecular Formula: C17H17ClN2O3
• DSSTOX Substance ID: DTXSID40417471
• Molecular Weight: 332.8 g/mol
• CAS RN: 6088-36-4

Description

2-(4-chlorophenyl)-N'-{[(3-methylphenoxy)acetyl]oxy}ethanimidamide, commonly known as CDM-1, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of a specific protein, which makes it a promising candidate for the treatment of various diseases.

Mechanism of Action

CDM-1 inhibits the activity of a specific protein by binding to its active site. This protein is involved in the regulation of various cellular processes, including cell growth, proliferation, and survival. By inhibiting the activity of this protein, CDM-1 can prevent the progression of diseases that are dependent on its activity.
Biochemical and Physiological Effects:
CDM-1 has been shown to have several biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, which leads to their death. CDM-1 can also inhibit the production of inflammatory cytokines, which makes it a potential treatment for inflammatory diseases. Additionally, CDM-1 has been found to have antiangiogenic properties, which can prevent the growth of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

CDM-1 has several advantages for lab experiments. It is a small molecule that can be easily synthesized, and it has a high binding affinity for its target protein. Additionally, CDM-1 has been found to be stable in various conditions, which makes it suitable for use in in vitro and in vivo experiments. However, CDM-1 has some limitations, including its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of CDM-1. One potential application is in the treatment of cancer, where CDM-1 has shown promising results in preclinical studies. Additionally, CDM-1 may have potential applications in the treatment of inflammatory diseases and autoimmune disorders. Future studies may also focus on optimizing the synthesis method of CDM-1 to improve its pharmacokinetic properties and bioavailability. Finally, the mechanism of action of CDM-1 can be further elucidated to better understand its therapeutic potential.
Conclusion:
In conclusion, CDM-1 is a novel small molecule with potential therapeutic applications in the treatment of various diseases. Its inhibition of a specific protein makes it a promising candidate for the treatment of cancer, inflammation, and autoimmune disorders. The synthesis of CDM-1 is a complex process that requires expertise in organic chemistry. Future studies may focus on optimizing the synthesis method and elucidating the mechanism of action of CDM-1 to improve its therapeutic potential.

Scientific Research Applications

CDM-1 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a specific protein, which is involved in the progression of various diseases, including cancer, inflammation, and autoimmune disorders. CDM-1 has been found to be effective in preclinical studies, and it is currently being evaluated in clinical trials for the treatment of cancer.